Cas no 1784665-33-3 (2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride
• CAS No: 1784665-33-3
• MF: C₈H₁₃ClF₂O₂S
• MW: 246.702427625656
• CID: 5907961
• PubChem ID: 105506681
• Update Time: 2025-06-08

2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)ethane-1-sulfonyl chloride
• EN300-1671257
• 1784665-33-3
• 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride

• Inchi： 1S/C8H13ClF2O2S/c9-14(12,13)6-3-7-1-4-8(10,11)5-2-7/h7H,1-6H2
• InChI Key： IGUAMVZDEBJESR-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCC(CC1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 246.0292848g/mol
• Monoisotopic Mass: 246.0292848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride

Introduction to 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride (CAS No. 1784665-33-3) and Its Applications in Modern Chemical Biology

2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1784665-33-3, is a specialized organosulfur compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its applications span across drug discovery, material science, and industrial chemistry, reflecting its broad utility and importance.

The molecular structure of 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a 4,4-difluorocyclohexyl moiety. This arrangement imparts distinct chemical properties that make it particularly valuable in organic synthesis. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. Additionally, the sulfonyl chloride group facilitates nucleophilic substitution reactions, enabling the facile introduction of various functional groups into the molecular framework.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The 4,4-difluorocyclohexyl substituent in 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride contributes to these desirable properties by increasing the compound's resistance to enzymatic degradation and improving its binding affinity to biological targets. This has led to its incorporation in the design of novel therapeutic agents targeting a wide range of diseases.

One of the most compelling applications of 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride is in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The sulfonyl chloride functionality in this compound allows for the efficient preparation of sulfonamides through nucleophilic aromatic substitution reactions. These derivatives have shown promise in preclinical studies as potential treatments for infections caused by multidrug-resistant bacteria.

Moreover, the compound has found utility in the development of agrochemicals. Fluorinated sulfonamides exhibit enhanced pesticidal activity due to their improved stability under environmental conditions. Researchers have leveraged 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride to synthesize novel sulfonamide-based herbicides and fungicides that are more effective at lower concentrations compared to traditional agrochemicals. This aligns with the growing demand for environmentally sustainable agricultural practices.

The industrial significance of 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride extends beyond pharmaceuticals and agrochemicals. It serves as a key intermediate in the production of advanced materials such as liquid crystals and organic electronic components. The fluorine atoms contribute to the compound's thermal stability and electronic properties, making it suitable for use in high-performance electronic devices.

Recent advancements in synthetic chemistry have further expanded the applications of this compound. Transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups onto the 4,4-difluorocyclohexyl scaffold, leading to a library of novel derivatives with tailored biological activities. These methodologies have opened new avenues for drug discovery and material innovation.

The safety profile of 2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride is another critical consideration in its application. While sulfonyl chlorides can be reactive under certain conditions, proper handling protocols ensure their safe use in laboratory and industrial settings. Researchers have developed optimized synthetic routes that minimize potential hazards while maintaining high yields and purity standards.

In conclusion,2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride (CAS No. 1784665-33-3) is a multifaceted compound with far-reaching implications in chemical biology and industrial chemistry. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules across multiple disciplines. As research continues to uncover new applications for fluorinated compounds,2-(4,4-Difluorocyclohexyl)ethane-1-sulfonyl chloride is poised to play an increasingly important role in shaping the future of pharmaceuticals and advanced materials.